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Compound of Interest

Compound Name: Pyrrole-d5

Cat. No.: B099909

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Pyrrole-d5 (CsDsN), a
deuterated isotopologue of pyrrole. Given that the chemical reactivity and toxicological profile
of deuterated compounds are generally comparable to their non-deuterated analogues, this
document draws upon safety data for both Pyrrole-d5 and pyrrole to ensure a thorough
understanding of the associated hazards and handling precautions. This guide is intended for
use by trained professionals in a laboratory or research setting.

Chemical and Physical Properties

Pyrrole-d5 is a colorless to yellowish liquid that is sensitive to air, light, and moisture. Proper
storage and handling are crucial to maintain its purity and prevent degradation. Below is a
summary of its key physical and chemical properties.
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Property Value

Chemical Formula C4DsN

Molecular Weight 72.12 g/mol

CAS Number 18430-85-8

Appearance Colorless to yellowish liquid
Boiling Point 131 °C

Melting Point -23°C

Density 1.115 g/mL at 25 °C

Refractive Index (n20/D)

1.5072

Flash Point

33 °C (91.4 °F)

Storage Temperature

2-8°C, under inert atmosphere, protected from
light

Safety and Hazard Information

Pyrrole-d5 is classified as a flammable liquid and is toxic if swallowed or inhaled. It can cause

serious eye damage. The toxicological properties have not been exhaustively investigated, and

it is prudent to handle this compound with the same precautions as its non-deuterated

counterpart, pyrrole, which is known to have depressant effects on the central nervous system

and may cause liver damage upon severe intoxication.
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Hazard .
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Signal Word Hazard Statements
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Precautionary Measures

Adherence to the following precautionary statements is mandatory when handling Pyrrole-d5:
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Category

Precautionary Statements

Prevention

P210: Keep away from heat, sparks, open
flames, and hot surfaces. No smoking. P233:
Keep container tightly closed. P240:
Ground/bond container and receiving
equipment. P241: Use explosion-proof
electrical/ventilating/lighting equipment. P261:
Avoid breathing
dust/fume/gas/mist/vapors/spray. P270: Do not
eat, drink or smoke when using this product.
P271: Use only outdoors or in a well-ventilated
area. P280: Wear protective gloves/protective

clothing/eye protection/face protection.

Response

P301 + P310: IF SWALLOWED: Immediately
call a POISON CENTER or doctor/physician.
P303 + P361 + P353: IF ON SKIN (or hair):
Take off immediately all contaminated clothing.
Rinse skin with water/shower. P304 + P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing. P305 + P351 + P338:
IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P310:
Immediately call a POISON CENTER or
doctor/physician. P330: Rinse mouth. P370 +
P378: In case of fire: Use water spray, alcohol-
resistant foam, dry chemical, or carbon dioxide

to extinguish.

Storage

P403 + P235: Store in a well-ventilated place.
Keep cool. P405: Store locked up.

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols and Handling Procedures
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Due to its sensitivity to air, light, and moisture, Pyrrole-d5 must be handled under an inert
atmosphere (e.g., nitrogen or argon) using appropriate techniques and equipment.

General Handling Workflow for Air-Sensitive Reagents

The following diagram illustrates a general workflow for handling Pyrrole-d5.
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General Handling Workflow for Pyrrole-d5
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Caption: General workflow for handling air-sensitive Pyrrole-d5.
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Key Experimental Protocol: Synthesis of Deuterated
Polypyrrole

This protocol details the chemical polymerization of Pyrrole-d5 to form deuterated polypyrrole,
a conducting polymer. This procedure is adapted from established methods for polypyrrole
synthesis.

Materials:

Pyrrole-d5

o Ammonium persulfate (APS) (oxidant)
» Deionized water

o Ethanol

e Round bottom flask

o Magnetic stirrer and stir bar

e Ice bath

e Buchner funnel and filter paper

e Vacuum oven

Procedure:

 In a round bottom flask, prepare a 0.15 M solution of Pyrrole-d5 in deionized water. Place
the flask in an ice bath and stir the solution with a magnetic stirrer.

o Slowly add a pre-chilled aqueous solution of ammonium persulfate (0.014 M) dropwise to the
stirred Pyrrole-d5 solution.

» Observe the immediate formation of a black precipitate, indicating the polymerization of
Pyrrole-d5.
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o Continue stirring the reaction mixture in the ice bath for 8 hours to ensure complete
polymerization.

 After the reaction is complete, filter the black precipitate using a Buchner funnel.

e Wash the collected deuterated polypyrrole powder several times with a mixture of deionized
water and ethanol to remove any unreacted monomer and oxidant.

e Dry the final product in a vacuum oven at 60 °C for 24 hours.

e The resulting black powder is deuterated polypyrrole.

Toxicology and Metabolic Pathways

The toxicity of Pyrrole-d5 is primarily attributed to the metabolic activation of the pyrrole ring by
cytochrome P450 enzymes in the liver. This process generates reactive electrophilic
metabolites that can covalently bind to cellular macromolecules such as proteins and DNA,
leading to cytotoxicity and genotoxicity.[1][2] The substitution of hydrogen with deuterium is not
expected to significantly alter this metabolic pathway, although the rate of metabolism may be
affected (the kinetic isotope effect).

Metabolic Activation and Toxicity Pathway

The following diagram illustrates the proposed metabolic pathway leading to the toxic effects of
pyrrole.
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Metabolic Activation and Toxicity Pathway of Pyrrole
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Caption: Metabolic activation of pyrrole leading to cellular toxicity.
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First Aid Measures

In the event of exposure to Pyrrole-d5, immediate medical attention is crucial.

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.

 In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap
and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.

Storage and Disposal

Storage: Store Pyrrole-d5 in a cool, dry, and well-ventilated place, away from heat, sparks, and
open flames. The container should be tightly closed and stored under an inert atmosphere
(e.g., argon or nitrogen) to prevent degradation from air and moisture. It should also be
protected from light.

Disposal: Pyrrole-d5 and any contaminated materials should be disposed of as hazardous
waste. This should be done through a licensed professional waste disposal service to ensure
compliance with local, state, and federal regulations. Do not allow the product to enter drains.

This technical guide is intended to provide essential safety and handling information for
Pyrrole-d5. It is not exhaustive and should be used in conjunction with a comprehensive
understanding of laboratory safety procedures and the specific requirements of your research.
Always consult the most up-to-date Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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